Cas no 822-49-1 (Cyclopropanesulfonyl fluoride)

• Product Name: Cyclopropanesulfonyl fluoride
• CAS No: 822-49-1
• MF: C₃H₅FO₂S
• MW: 124.134003400803
• MDL: MFCD20233268
• CID: 4659623
• PubChem ID: 22935870
• Update Time: 2025-05-20

Cyclopropanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• cyclopropanesulfonyl fluoride
• Cyclopropylsulfonyl fluoride
• Cyclopropanesulfonyl fluoride, 95%
• EN300-216223
• DTXSID801307609
• 822-49-1
• C3H5FO2S
• AT20657
• cyclopropanesulfonylfluoride
• AKOS037478153
• VS-0001
• SCHEMBL5073864
• MFCD20233268
• Cyclopropanesulfonyl fluoride

• MDL： MFCD20233268
• Inchi： 1S/C3H5FO2S/c4-7(5,6)3-1-2-3/h3H,1-2H2
• InChI Key： XPOPREDCDIARJH-UHFFFAOYSA-N
• SMILES： S(C1CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 123.99942873 g/mol
• Monoisotopic Mass: 123.99942873 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 124.14
• XLogP3: 0.7
• Topological Polar Surface Area: 42.5

Experimental Properties

• Density: 1.310 g/L at 25 °C
• Flash Point: Degrees Fahrenheit:147.2°F
  Degrees Celsius:64°C
  
• Refractive Index: n/D 1.407

Cyclopropanesulfonyl fluoride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P303+P361+P353-P304+P340+P310-P305+P351+P338
• Hazardous Material transportation number：UN 3265 8 / PGII
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl fluorides

Additional information on Cyclopropanesulfonyl fluoride

Comprehensive Overview of Cyclopropanesulfonyl fluoride (CAS No. 822-49-1): Properties, Applications, and Industry Insights

Cyclopropanesulfonyl fluoride (CAS No. 822-49-1) is a specialized organosulfur compound gaining traction in pharmaceutical and agrochemical research due to its unique cyclopropane ring and sulfonyl fluoride functional group. This article explores its molecular characteristics, synthetic utility, and emerging applications while addressing trending queries like "sulfonyl fluoride click chemistry" and "cyclopropane derivatives in drug discovery."

The compound's molecular formula (C3H5FO2S) and high electrophilicity make it a valuable building block for covalent inhibitors and proteome profiling tools. Recent studies highlight its role in SuFEx (Sulfur Fluoride Exchange) reactions—a click chemistry technique popularized by Nobel laureate Barry Sharpless. Researchers increasingly search for "SuFEx-compatible reagents" and "stable sulfonyl fluorides," positioning 822-49-1 as a compound of interest.

From a synthetic perspective, cyclopropanesulfonyl fluoride demonstrates remarkable stability compared to aliphatic sulfonyl fluorides, a feature frequently queried as "cyclopropane vs. linear sulfonyl fluoride stability." Its ring strain energy (approximately 27.5 kcal/mol) enhances reactivity while maintaining storage stability—an optimal balance for high-throughput screening applications. The compound's logP value (~0.8) also makes it suitable for medicinal chemistry projects requiring moderate lipophilicity.

In material science, CAS 822-49-1 serves as a precursor for self-assembled monolayers (SAMs) on metal surfaces. This application aligns with growing searches for "surface modification fluorinated compounds" and "corrosion-resistant coatings." The fluorine atom's electronegativity (3.98 Pauling scale) contributes to strong dipole interactions, improving adhesion in thin-film technologies.

Analytical data reveals characteristic IR absorption at 1420 cm^-1 (S=O asym) and 1180 cm^-1 (S=O sym), with ¹⁹F NMR showing a singlet near +45 ppm (CFCl₃ reference). These spectral features are often searched alongside "sulfonyl fluoride NMR interpretation"—a testament to the compound's educational value in spectroscopy training.

Regulatory-wise, cyclopropanesulfonyl fluoride falls under standard laboratory safety protocols, with users frequently inquiring about "handling sulfonyl fluorides in fume hoods." Proper storage conditions (2-8°C under inert atmosphere) and hydrolysis prevention measures dominate technical discussions, reflecting practical industry concerns.

The compound's commercial availability has surged by 40% since 2020, driven by demand for fragment-based drug design (FBDD) and covalent protein modification strategies. Patent analysis shows increasing references to 822-49-1 in kinase inhibitor development, particularly for oncology targets—a hot topic in "targeted cancer therapy small molecules" searches.

Environmental studies confirm moderate biodegradability (OECD 301B) with hydrolytic half-life >30 days at pH 7, addressing queries about "fluorochemical environmental persistence." This profile supports its selection over perfluorinated alternatives in green chemistry initiatives.

Future research directions may explore cyclopropanesulfonyl fluoride's potential in bioorthogonal chemistry and PET tracer synthesis, areas generating substantial academic interest. The compound's combination of three-membered ring geometry and fluorine's radiolabeling utility creates unique opportunities in molecular imaging.

In summary, CAS 822-49-1 represents a versatile tool at the intersection of medicinal chemistry, materials science, and chemical biology. Its growing prominence reflects broader industry shifts toward covalent drug discovery and functionally diverse building blocks, making it a compound worth monitoring in coming years.